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Compound of Interest

Compound Name:
(2R)-2-Hydroxy-1-propyl

Methanesulfonate

CAS No.: 262423-81-4

Cat. No.: B135215

Get Quote

Executive Directive: Immediate Hazard Context
(2R)-2-Hydroxy-1-propyl Methanesulfonate is not standard chemical waste. It is a Potentially

Genotoxic Impurity (PGI) and a potent alkylating agent.

Unlike standard solvents or stable salts, this compound poses a direct threat to biological

systems by transferring its methanesulfonyl group to DNA nucleophiles (e.g., guanine

residues), potentially causing mutagenesis. Do not dispose of this compound down the drain or

via standard solvent streams without prior chemical neutralization.

This guide provides a validated, self-verifying protocol for the chemical deactivation

(quenching) of this specific mesylate ester before final disposal.

Chemical Identity & Physicochemical Properties
Understanding the substrate is the first step in effective neutralization. This specific isomer is

often formed as a byproduct when methanesulfonic acid is used in the presence of propylene

glycol or its derivatives.
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Property Data Operational Implication

Chemical Name
(2R)-2-Hydroxy-1-propyl

methanesulfonate

Target for specific inventory

tracking.

Class
Sulfonate Ester / Alkyl

Mesylate

High reactivity toward

nucleophiles.

Hazard Classification Genotoxic / Carcinogenic
Requires isolation; Zero-

contact handling.

Solubility

Soluble in polar organic

solvents (DMSO, Methanol),

mod. soluble in water.

Quenching agents must be

miscible with the solvent

matrix.

Hydrolysis
Slow in neutral water;

accelerated by base.

Water alone is insufficient for

decontamination.

Reactivity Electrophilic (Alkylating)

Susceptible to nucleophilic

attack (e.g., Thiosulfate,

Amines).

The Mechanism of Deactivation
To safely dispose of this compound, we must destroy its electrophilic capability. We utilize

Nucleophilic Substitution (

) to displace the mesylate leaving group.

The Gold Standard Reagent: Sodium Thiosulfate (

).

Unlike hydroxide (NaOH), which can be corrosive and sometimes reversible, thiosulfate is a

"soft" nucleophile that reacts rapidly and irreversibly with alkyl mesylates to form non-toxic,

water-soluble Bunte salts.

Reaction Scheme:

(Where R = (2R)-2-hydroxypropyl group)
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Validated Neutralization Protocol
Scope: This protocol applies to pure substance disposal, reaction mixtures containing the

impurity, and contaminated glassware cleaning.

Phase 1: Preparation
PPE: Nitrile gloves (double gloved recommended), chemical splash goggles, lab coat, and

fume hood operation are mandatory.

Quenching Solution: Prepare a 10% w/v Sodium Thiosulfate solution in water. (Dissolve

100g

in 1L water).

Phase 2: The Quenching Procedure
Dissolution: If the waste is solid, dissolve it in a minimal amount of acetonitrile or methanol. If

it is already a liquid waste stream, ensure it is miscible with water.

Calculation: Estimate the moles of methanesulfonate present.

Addition: Slowly add the waste solution to the Sodium Thiosulfate solution.

Critical Ratio: Ensure at least a 20:1 molar excess of thiosulfate to mesylate.

Rate: Add slowly to control any potential exotherm (though usually mild).

Reaction Time: Stir the mixture vigorously at room temperature for at least 24 hours.

Scientist's Note: While reaction kinetics for primary mesylates are fast (minutes to hours),

the steric hindrance of the adjacent hydroxyl group in this specific isomer warrants an

extended reaction time to guarantee <1 ppm levels.

Phase 3: Verification (The "Trust but Verify" Step)
Do not assume the reaction is complete.

Take a 1 mL aliquot of the quenched mixture.
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Analyze via HPLC-UV or LC-MS.

Pass Criteria: The peak corresponding to (2R)-2-Hydroxy-1-propyl Methanesulfonate must

be undetectable or below the calculated TTC limit (typically < 1.5 µ g/day equivalent).

Phase 4: Final Disposal
Once verified as quenched, the solution contains Bunte salts and excess thiosulfate.

Adjust pH to neutral (pH 6-8) if necessary.

Label the container: "Deactivated Genotoxic Waste - Contains Thiosulfate."

Dispose of via the Aqueous Chemical Waste stream. Do not pour down the sink unless your

facility holds a specific permit for treated non-hazardous aqueous waste.

Operational Workflow Diagram
The following diagram outlines the decision logic for handling this material.
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Waste Source: (2R)-2-Hydroxy-1-propyl Methanesulfonate

Assess State:
Solid vs Liquid

Dissolve in
Acetonitrile/Methanol

If Solid

Prepare Quench Solution:
10% Sodium Thiosulfate (aq)

If Liquid

Combine & Stir
(20:1 Molar Excess, 24 Hours)

Verification (HPLC/LC-MS)
Is Mesylate Detectable?

Extend Time or
Add More Thiosulfate

Yes (Fail)

Adjust pH & Label:
'Deactivated Genotoxic Waste'

No (Pass)

Ship to Chemical Waste Incinerator
(Do NOT Drain Pour)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe neutralization and disposal of alkyl mesylate impurities.
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Emergency Spill Response
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area.

PPE: Don full PPE including respiratory protection if dust/aerosol is present.

Containment: Cover the spill with a thiosulfate-impregnated absorbent (or standard

absorbent pads soaked immediately with 10% thiosulfate solution).

Decontamination: Allow the absorbent to sit for 30 minutes.

Cleanup: Collect absorbent into a hazardous waste bag. Scrub the surface with 10% sodium

thiosulfate solution, followed by water.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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